Cas no 568556-31-0 (Benzenamine, 4-(4-oxazolyl)-)

• Product Name: Benzenamine, 4-(4-oxazolyl)-
• CAS No: 568556-31-0
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1599714
• PubChem ID: 22397853
• Update Time: 2025-06-09

Benzenamine, 4-(4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-oxazolyl)-
• SCHEMBL1646055
• SEUIXYCMMXALOD-UHFFFAOYSA-N
• 4-oxazol-4-yl-phenylamine
• F88773
• DB-215370
• DTXSID401314204
• 568556-31-0
• 4-(oxazol-4-yl)aniline
• [4-(1,3-oxazol-4-yl)phenyl]amine
• 4-(1,3-oxazol-4-yl)aniline

• Inchi： 1S/C9H8N2O/c10-8-3-1-7(2-4-8)9-5-12-6-11-9/h1-6H,10H2
• InChI Key： SEUIXYCMMXALOD-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

Additional information on Benzenamine, 4-(4-oxazolyl)-

Benzenamine, 4-(4-oxazolyl)- (CAS No. 568556-31-0): A Comprehensive Overview in Modern Chemical Research

Benzenamine, 4-(4-oxazolyl)-, identified by its CAS number 568556-31-0, is a significant compound in the realm of pharmaceutical and chemical synthesis. This heterocyclic aromatic amine has garnered considerable attention due to its versatile applications and structural properties that make it a valuable intermediate in the development of various bioactive molecules.

The molecular structure of Benzenamine, 4-(4-oxazolyl)- consists of a benzene ring substituted with an amine group at the para position relative to a 4-oxazolyl moiety. This unique arrangement imparts distinct chemical reactivity and functionalization potential, making it a crucial building block in medicinal chemistry. The presence of the oxazolyl group enhances the compound's ability to interact with biological targets, thereby facilitating the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards heterocyclic compounds due to their inherent biological activity and synthetic flexibility. Benzenamine, 4-(4-oxazolyl)- exemplifies this trend, as it has been employed in the synthesis of various pharmacophores targeting different disease mechanisms. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are pivotal in treating cancers and inflammatory disorders.

One of the most compelling aspects of Benzenamine, 4-(4-oxazolyl)- is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to introduce diverse functional groups, leading to the creation of libraries of derivatives with tailored biological properties. These derivatives have been screened for their efficacy against a range of pathogens and diseases, underscoring the compound's potential as a scaffold for drug discovery.

The oxazolyl moiety in Benzenamine, 4-(4-oxazolyl)- is particularly noteworthy for its ability to modulate electronic properties and binding interactions. This feature has been exploited in designing molecules that exhibit enhanced binding affinity and selectivity towards specific protein targets. Such selectivity is crucial for minimizing side effects and improving therapeutic outcomes, making this compound an attractive candidate for further development.

Advances in computational chemistry have further enhanced the utility of Benzenamine, 4-(4-oxazolyl)-. Molecular modeling studies have provided insights into its interactions with biological targets, allowing for rational design of analogs with improved pharmacokinetic profiles. These simulations have been instrumental in predicting binding modes and optimizing lead compounds for clinical trials.

In addition to its pharmaceutical applications, Benzenamine, 4-(4-oxazolyl)- has found utility in material science. Its ability to form stable complexes with metal ions has led to its use in developing catalysts and luminescent materials. These applications highlight the compound's broad versatility beyond traditional medicinal chemistry.

The synthesis of Benzenamine, 4-(4-oxazolyl)- involves multi-step organic reactions that require precise control over reaction conditions. Recent methodologies have focused on greener and more efficient synthetic routes, reducing waste and improving yields. Such advancements align with global efforts to promote sustainable chemistry practices.

Evaluation of existing literature reveals that researchers have explored various derivatives of Benzenamine, 4-(4-oxazolyl)-, each offering unique advantages depending on the intended application. For example, modifications at the amine group have led to compounds with enhanced solubility and bioavailability, while alterations at the oxazolyl ring have resulted in increased metabolic stability.

The future prospects for Benzenamine, 4-(4-oxazolyl)- are promising, with ongoing research aiming to uncover new applications and optimize existing ones. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of next-generation therapeutics and materials.